methyl 5-(dimethylcarbamoyl)-2-phenylmethoxybenzoate
Cat. No. B8570227
M. Wt: 313.3 g/mol
InChI Key: DFGPSFKVVNEWGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08778939B2
Procedure details
Oxalyl chloride (0.46 ml, 5.24 mmol) was added dropwise to a stirred solution of 3-[(methyloxy)carbonyl]-4-[(phenylmethyl)oxy]benzoic acid (may be prepared as described in Description 49; 300 mg, 1.05 mmol) in dichloromethane (10 ml) and dimethylformamide (3 drops) at room temperature. The mixture was stirred at room temperature for 1 h. The solvent was removed, and the residue was dissolved in dichloromethane (5 ml). This mixture was added to a solution of dimethylamine (716 mg, 5.24 mmol) in dichloromethane (5 ml). The mixture was stirred at room temperature for 2 h. Water (40 ml) was added and the mixture was extracted with dichloromethane (3×60 ml). The organic phase was washed with saturated brine (25 ml), dried over sodium sulfate, and evaporated in vacuo to give the crude product as colourless oil. The crude product was used directly in the next step without further purification.
Quantity
300 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C(Cl)(=O)C(Cl)=O.[CH3:7][O:8][C:9]([C:11]1[CH:12]=[C:13]([CH:17]=[CH:18][C:19]=1[O:20][CH2:21][C:22]1[CH:27]=[CH:26][CH:25]=[CH:24][CH:23]=1)[C:14](O)=[O:15])=[O:10].[CH3:28][NH:29][CH3:30].O>ClCCl.CN(C)C=O>[CH3:28][N:29]([CH3:30])[C:14]([C:13]1[CH:17]=[CH:18][C:19]([O:20][CH2:21][C:22]2[CH:27]=[CH:26][CH:25]=[CH:24][CH:23]=2)=[C:11]([CH:12]=1)[C:9]([O:8][CH3:7])=[O:10])=[O:15]
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Inputs
Step One
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Name
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|
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Quantity
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0.46 mL
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Name
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|
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Quantity
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300 mg
|
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Type
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reactant
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Smiles
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COC(=O)C=1C=C(C(=O)O)C=CC1OCC1=CC=CC=C1
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Name
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Quantity
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10 mL
|
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Type
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solvent
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Smiles
|
ClCCl
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
|
CN(C=O)C
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Step Two
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Name
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|
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Quantity
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716 mg
|
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Type
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reactant
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Smiles
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CNC
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Three
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Name
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|
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Quantity
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40 mL
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Type
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reactant
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Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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the residue was dissolved in dichloromethane (5 ml)
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STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred at room temperature for 2 h
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Duration
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2 h
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
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the mixture was extracted with dichloromethane (3×60 ml)
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WASH
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Type
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WASH
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|
Details
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The organic phase was washed with saturated brine (25 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated in vacuo
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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CN(C(=O)C=1C=CC(=C(C(=O)OC)C1)OCC1=CC=CC=C1)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
